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Compound of Interest

Compound Name: Monooctyl phthalate-d4

Cat. No.: B15557701

Monooctyl Phthalate-d4: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of Monooctyl phthalate-d4, including its commercial availability, key
technical data, and detailed experimental protocols for its application as an internal standard in
analytical testing.

Commercial Availability and Suppliers

Monooctyl phthalate-d4 is readily available from several reputable chemical suppliers that
specialize in analytical standards and isotopically labeled compounds. The primary use of this
compound is as an internal standard for the quantitative analysis of monooctyl phthalate in
various matrices using techniques such as gas chromatography-mass spectrometry (GC-MS)
and liquid chromatography-mass spectrometry (LC-MS). Below is a summary of key suppliers
and their offerings.
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. . Available .
Supplier Website . Purity
Quantities

LGC Standards --INVALID-LINK-- 5 mg, 50 mg >95% (HPLC)
MedChemExpress --INVALID-LINK-- 1mg Not specified
Pharmaffiliates --INVALID-LINK-- Inquire for details High purity
Santa Cruz ] ) -

_ --INVALID-LINK-- Inquire for details Not specified
Biotechnology
CDN Isotopes --INVALID-LINK-- 0.19,0.25¢ 98%
Biomall --INVALID-LINK-- 5mg Not specified
CP Lab Safety --INVALID-LINK-- 5mg Not specified
Simson Pharma ) ) ) o

--INVALID-LINK-- Inquire for details High quality with CoA

Limited

Technical Data

Monooctyl phthalate-d4 is a deuterated analog of monooctyl phthalate, with four deuterium
atoms incorporated into the benzene ring. This isotopic labeling makes it an ideal internal
standard, as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass in
a mass spectrometer.
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Property Value

Chemical Name Monooctyl phthalate-d4

Mono-n-octyl phthalate-d4, Phthalic Acid

Synonyms Monooctyl Ester-d4

CAS Number 1398065-74-1[1][2][3][4][5][6]

Molecular Formula C16H18D404[2][4][5][6]

Molecular Weight 282.37 g/mol [2][3][4][5][6]

Isotopic Purity Typically =298 atom % D

Storage Temperature +4°C or -20°C, depending on the supplier[2][7]
Physical Form Typically supplied as a neat solid or in solution

Experimental Protocols: Use as an Internal Standard

The primary application of Monooctyl phthalate-d4 is as an internal standard in isotope
dilution mass spectrometry (IDMS) for the accurate quantification of monooctyl phthalate. The
general workflow involves adding a known amount of the deuterated standard to a sample,
followed by extraction, chromatographic separation, and mass spectrometric detection.

General Workflow for Phthalate Analysis using a
Deuterated Internal Standard

The following diagram illustrates the typical workflow for the analysis of phthalates in a sample
matrix using a deuterated internal standard like Monooctyl phthalate-d4.

Workflow for Phthalate Analysis using a Deuterated Internal Standard

Sample Collection Add known amount Spiking with Homogenize Sample Preparation Inject extract LC-MS or GC-MS Peak integration Data Processing &
Monooctyl phthalate-d4 . N
(e.g., Urine, Water, Food) (Internal Standard) (e.g., LLE, SPE) Analysis Quantification

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using an internal standard.
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Detailed Experimental Methodology (Example for LC-
MS/MS)

This protocol is a generalized procedure for the analysis of monooctyl phthalate in a liquid
sample (e.g., beverage) using Monooctyl phthalate-d4 as an internal standard.

1. Materials and Reagents:

e Monooctyl phthalate-d4 (Internal Standard)

e Monooctyl phthalate (Analytical Standard)

o Methanol (LC-MS grade)

¢ Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

o Formic acid (or other suitable mobile phase modifier)
e Sample vials

¢ Volumetric flasks and pipettes

o Solid-phase extraction (SPE) cartridges (if required for sample cleanup)
2. Preparation of Standard Solutions:

« Internal Standard Stock Solution (ISSS): Accurately weigh a known amount of Monooctyl
phthalate-d4 and dissolve it in methanol to prepare a stock solution of a specific
concentration (e.g., 100 pg/mL).

» Calibration Standard Stock Solution: Prepare a stock solution of unlabeled monooctyl
phthalate in methanol (e.g., 100 pg/mL).

o Working Standard Solutions: Prepare a series of calibration standards by diluting the
calibration standard stock solution with a suitable solvent (e.g., methanol/water). Each
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calibration standard should be spiked with a constant, known concentration of the internal
standard from the ISSS.

3. Sample Preparation:

e Accurately measure a known volume or weight of the sample.

o Spike the sample with a known amount of the Monooctyl phthalate-d4 internal standard
solution.

e Liquid-Liquid Extraction (LLE):

o Add an appropriate organic solvent (e.g., hexane, dichloromethane).

o Vortex or shake vigorously to ensure thorough mixing.

o Centrifuge to separate the layers.

o Collect the organic layer.

o Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a
known volume of the initial mobile phase.

e Solid-Phase Extraction (SPE):

[e]

Condition the SPE cartridge with an appropriate solvent.

o

Load the spiked sample onto the cartridge.

[¢]

Wash the cartridge to remove interferences.

[¢]

Elute the analyte and internal standard with a suitable elution solvent.

[e]

Evaporate the eluate and reconstitute as described for LLE.

4. LC-MS/MS Analysis:

e Liquid Chromatography (LC) Conditions:
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o Column: A suitable C18 reversed-phase column.

o Mobile Phase: A gradient of water and acetonitrile (both often containing a small amount of
formic acid, e.g., 0.1%). The gradient should be optimized to achieve good separation of
the analyte from matrix components.

o Flow Rate: A typical flow rate for a standard analytical column is 0.2-0.5 mL/min.

o Injection Volume: 5-20 pL.

e Mass Spectrometry (MS) Conditions:

o lonization Mode: Electrospray ionization (ESI), typically in negative mode for phthalate
monoesters.

o Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.
o MRM Transitions:

= Monooctyl phthalate: Determine the precursor ion (e.g., [M-H]~) and a suitable product
ion.

= Monooctyl phthalate-d4: Determine the corresponding precursor and product ions,
which will be 4 mass units higher than the unlabeled compound.

5. Quantification:

o A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the analyte in the calibration
standards.

e The concentration of monooctyl phthalate in the unknown sample is then determined from
this calibration curve using the measured peak area ratio of the analyte and the internal
standard in the sample.

Signaling Pathways and Logical Relationships
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While Monooctyl phthalate-d4 itself is not involved in biological signaling pathways, its
unlabeled counterpart, monooctyl phthalate, is a metabolite of the plasticizer di(n-octyl)
phthalate (DNOP). Phthalates are known endocrine-disrupting chemicals, and their metabolites
can interfere with various biological processes. The use of Monooctyl phthalate-d4 is crucial
for accurately measuring the levels of monooctyl phthalate in biological samples to assess
exposure and potential health risks.

The logical relationship in its application is that of an analytical tool to enable precise
quantification, which in turn allows for the investigation of the biological effects of the parent
compound.

Role of Monooctyl Phthalate-d4 in Exposure Assessment
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Caption: Role of Monooctyl phthalate-d4 in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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